Cas no 677741-98-9 (2-chloro-5-fluoro-4-methoxyaniline)

• Product Name: 2-chloro-5-fluoro-4-methoxyaniline
• CAS No: 677741-98-9
• MF: C₇H₇ClFNO
• MW: 175.587984323502
• CID: 2140880
• PubChem ID: 22052070
• Update Time: 2025-10-29

2-chloro-5-fluoro-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-fluoro-4-methoxyaniline
• DTXSID501283676
• 677741-98-9
• 2-Chloro-4-methoxy-5-fluoro aniline
• AKOS022709417
• 2-Chloro-5-fluoro-4-methoxybenzenamine
• DB-355831
• Benzenamine, 2-chloro-5-fluoro-4-methoxy-
• HTCATZCQXYRHJF-UHFFFAOYSA-N
• MFCD20694706
• SCHEMBL6083086

• MDL： MFCD20694706
• Inchi： 1S/C7H7ClFNO/c1-11-7-2-4(8)6(10)3-5(7)9/h2-3H,10H2,1H3
• InChI Key： HTCATZCQXYRHJF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1N)F)OC

Computed Properties

• Exact Mass: 175.0200197Da
• Monoisotopic Mass: 175.0200197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.3Ų

Additional information on 2-chloro-5-fluoro-4-methoxyaniline

Recent Advances in the Application of 2-Chloro-5-Fluoro-4-Methoxyaniline (CAS: 677741-98-9) in Chemical Biology and Pharmaceutical Research

2-Chloro-5-fluoro-4-methoxyaniline (CAS: 677741-98-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its applications, synthetic methodologies, and potential therapeutic implications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-chloro-5-fluoro-4-methoxyaniline as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that derivatives of this compound exhibited significant inhibitory activity against specific tyrosine kinases, which are implicated in various cancers. The researchers employed a multi-step synthetic route, starting with the selective functionalization of the aniline moiety, followed by coupling reactions with heterocyclic scaffolds. The resulting compounds showed promising in vitro and in vivo efficacy, suggesting potential applications in targeted cancer therapies.

Another notable application of 2-chloro-5-fluoro-4-methoxyaniline was reported in the field of agrochemicals. A study in the Journal of Agricultural and Food Chemistry detailed its use in the synthesis of novel herbicides. The researchers synthesized a series of sulfonylurea derivatives incorporating this aniline intermediate, which exhibited potent herbicidal activity against broadleaf weeds. The study also investigated the environmental impact of these compounds, highlighting their favorable degradation profiles and low toxicity to non-target organisms.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2-chloro-5-fluoro-4-methoxyaniline to improve yield and purity. A paper in Organic Process Research & Development described a scalable and cost-effective method for its synthesis, utilizing continuous flow chemistry. This approach not only enhanced the efficiency of the process but also reduced the generation of hazardous by-products, aligning with the principles of green chemistry.

In conclusion, 2-chloro-5-fluoro-4-methoxyaniline (CAS: 677741-98-9) continues to be a valuable building block in chemical biology and pharmaceutical research. Its applications span from the development of kinase inhibitors for cancer therapy to the synthesis of environmentally friendly herbicides. Ongoing research efforts are expected to further expand its utility, particularly in the design of next-generation therapeutics and agrochemicals. Future studies should focus on exploring its potential in other therapeutic areas, such as infectious diseases and neurodegenerative disorders, as well as optimizing its synthetic routes for industrial-scale production.